Cas no 1932546-09-2 ((2S)-4-methoxy-3,3-dimethylbutan-2-amine)

• Product Name: (2S)-4-methoxy-3,3-dimethylbutan-2-amine
• CAS No: 1932546-09-2
• MF: C₇H₁₇NO
• MW: 131.215982198715
• MDL: MFCD32737336
• CID: 5616507
• PubChem ID: 130880819
• Update Time: 2025-05-25

(2S)-4-methoxy-3,3-dimethylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1932546-09-2
• (2S)-4-methoxy-3,3-dimethylbutan-2-amine
• EN300-3126845

• MDL： MFCD32737336
• Inchi： 1S/C7H17NO/c1-6(8)7(2,3)5-9-4/h6H,5,8H2,1-4H3/t6-/m0/s1
• InChI Key： GUSPFUJEAOIAAV-LURJTMIESA-N
• SMILES： O(C)CC(C)(C)[C@H](C)N

Computed Properties

• Exact Mass: 131.131014166g/mol
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-4-methoxy-3,3-dimethylbutan-2-amine

(2S)-4-Methoxy-3,3-Dimethylbutan-2-Amine: A Comprehensive Overview

(2S)-4-Methoxy-3,3-Dimethylbutan-2-Amine, also known by its CAS registry number CAS No 1932546-09-2, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in synthetic chemistry and drug discovery.

The molecular structure of (2S)-4-Methoxy-3,3-Dimethylbutan-2-Amine consists of a chiral amine group attached to a branched carbon chain with a methoxy substituent. The stereochemistry at the second carbon atom (S configuration) plays a crucial role in determining its biological activity and chemical reactivity. Recent studies have highlighted the importance of chiral centers in drug design, particularly in enhancing selectivity and reducing side effects.

One of the most promising applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as a building block for synthesizing bioactive molecules with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2S)-4-Methoxy-3,3-Dimethylbutan-2-Amine exhibit potent anti-inflammatory and antioxidant activities, suggesting their potential use in treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also found utility in agrochemicals. Its ability to act as a chiral catalyst in asymmetric synthesis has been leveraged to produce enantiomerically enriched compounds with high efficiency. A recent advancement reported in the journal Green Chemistry showcased the use of CAS No 1932546-09-2 as a key intermediate in the synthesis of environmentally friendly pesticides, highlighting its role in sustainable agriculture.

The synthesis of (2S)-4-Methoxy-3,3-Dimethylbutan-2-Amine involves a multi-step process that typically begins with the alkylation of ammonia or an amine precursor followed by selective oxidation and reduction steps to achieve the desired stereochemistry. Innovations in catalytic asymmetric synthesis have significantly improved the yield and enantioselectivity of this process, making it more accessible for large-scale production.

From an environmental standpoint, the compound's biodegradability and toxicity profile have been extensively studied to ensure its safe use in industrial and agricultural settings. Research findings indicate that it exhibits low toxicity to aquatic organisms under standard conditions, which aligns with global efforts to develop eco-friendly chemical products.

In conclusion, (2S)-4-Methoxy-3,3-Dimethylbutan-2-Amine (CAS No 1932546-09-2) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and stereochemical features continue to drive innovative research, positioning it as a key player in modern chemical science.